Cas no 1351614-91-9 (N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 1351614-91-9
• MF: C₁₆H₂₁NO₄S₂
• MW: 355.472242116928
• CID: 6263638
• PubChem ID: 71782481
• Update Time: 2025-10-31

N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• VU0525898-1
• N-(2-hydroxy-2-(thiophen-2-yl)propyl)-4-methoxy-3,5-dimethylbenzenesulfonamide
• 1351614-91-9
• N-(2-hydroxy-2-thiophen-2-ylpropyl)-4-methoxy-3,5-dimethylbenzenesulfonamide
• AKOS024524950
• N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-methoxy-3,5-dimethylbenzene-1-sulfonamide
• F5857-8399

• Inchi： 1S/C16H21NO4S2/c1-11-8-13(9-12(2)15(11)21-4)23(19,20)17-10-16(3,18)14-6-5-7-22-14/h5-9,17-18H,10H2,1-4H3
• InChI Key： NFEVJOFMWUWXTM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)OC)(NCC(C)(C1=CC=CS1)O)(=O)=O

Computed Properties

• Exact Mass: 355.09120050g/mol
• Monoisotopic Mass: 355.09120050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide

Research Brief on N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS: 1351614-91-9)

In recent years, the compound N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS: 1351614-91-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and receptor interactions. Its unique chemical structure, featuring a thiophene moiety and a sulfonamide group, makes it a valuable candidate for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide exhibits potent inhibitory effects on carbonic anhydrase isoforms, which are implicated in a range of diseases, including glaucoma, epilepsy, and cancer. The study utilized X-ray crystallography to reveal the binding interactions between the compound and the enzyme's active site, providing valuable insights for structure-based drug design.

Another key area of research involves the compound's potential as an anti-inflammatory agent. A preclinical study conducted in 2024 reported that N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. The compound's ability to modulate NF-κB signaling pathways was identified as a possible mechanism underlying its anti-inflammatory effects. These findings suggest its potential utility in treating chronic inflammatory conditions.

In addition to its therapeutic applications, the synthesis and optimization of N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide have been explored to improve its pharmacokinetic properties. Recent advancements in synthetic chemistry have enabled the development of more efficient routes for its production, with a focus on enhancing yield and purity. Researchers have also investigated structural analogs to identify derivatives with improved bioavailability and reduced off-target effects.

Despite these promising developments, challenges remain in the clinical translation of N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research aims to bridge these gaps through comprehensive in vitro and in vivo evaluations, as well as computational modeling to predict and mitigate potential adverse effects.

In conclusion, N-2-hydroxy-2-(thiophen-2-yl)propyl-4-methoxy-3,5-dimethylbenzene-1-sulfonamide (CAS: 1351614-91-9) represents a compelling area of research in chemical biology and drug development. Its multifaceted pharmacological properties and structural versatility position it as a promising candidate for further investigation. Continued exploration of its mechanisms, synthetic pathways, and therapeutic potential will be critical in advancing this compound toward clinical applications.